Cas no 37606-80-7 (3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-)

3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl- structure
37606-80-7 structure
Product Name:3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-
CAS No:37606-80-7
MF:C20H20N2O2
MW:320.385004997253
CID:318392
PubChem ID:301965
Update Time:2025-04-19

3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-
    • 4-(3-methylbut-3-enyl)-1,2-diphenylpyrazolidine-3,5-dione
    • 4-(3-methylbut-3-en-1-yl)-1,2-diphenylpyrazolidine-3,5-dione
    • 4-(3-methyl-but-3-enyl)-1,2-diphenyl-pyrazolidine-3,5-dione
    • AC1L6ZK3
    • NSC181964
    • 37606-80-7
    • NSC-181964
    • DTXSID50306903
    • Inchi: 1S/C20H20N2O2/c1-15(2)13-14-18-19(23)21(16-9-5-3-6-10-16)22(20(18)24)17-11-7-4-8-12-17/h3-12,18H,1,13-14H2,2H3
    • InChI Key: SKIVMMFBJMFUPM-UHFFFAOYSA-N
    • SMILES: O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCC(=C)C

Computed Properties

  • Exact Mass: 320.1526
  • Monoisotopic Mass: 320.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.168
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 177.3°C
  • Refractive Index: 1.592
  • PSA: 40.62
  • LogP: 4.08390
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